N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-(2-ethylphenyl)-N'-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C17H16N4O5/c1-2-11-5-3-4-6-14(11)19-16(23)17(24)20-18-10-12-9-13(21(25)26)7-8-15(12)22/h3-10,22H,2H2,1H3,(H,19,23)(H,20,24)/b18-10+
• InChI Key: JGBFKRKZHHMBIQ-VCHYOVAHSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O
• Isomeric SMILES: CCC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C17H16N4O5
• Molecular Weight: 356.33 g/mol

Description

N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and fungi by disrupting their cell walls. It is also believed to induce apoptosis in tumor cells by activating caspases and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including those that are resistant to traditional antibiotics. It has also been shown to induce apoptosis in tumor cells, leading to their death. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide in lab experiments include its broad-spectrum antibacterial and antifungal activities, as well as its potential as a drug delivery system. However, this compound also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide. These include further studies on its mechanism of action, as well as its potential applications in the treatment of neurodegenerative diseases. Additionally, research could focus on developing new derivatives of this compound with enhanced antibacterial, antifungal, and antitumor activities. Finally, research could focus on developing new drug delivery systems using this compound.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide involves the condensation of 2-(2-hydroxy-5-nitrobenzylidene) hydrazinecarboxamide with 2-ethylbenzoyl chloride in the presence of triethylamine. This reaction takes place in a solvent such as chloroform or dichloromethane at room temperature. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-ethylphenyl)-2-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-2-oxoacetamide has potential applications in various fields of scientific research. It has been studied extensively for its antibacterial, antifungal, and antitumor activities. It has also been tested for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, this compound has been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.